Cas no 2228448-50-6 (1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol)

• Product Name: 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol
• CAS No: 2228448-50-6
• MF: C₇H₇F₃N₂O
• MW: 192.138491868973
• CID: 6264711
• PubChem ID: 165635661
• Update Time: 2025-06-10

1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol
• EN300-1973549
• 2228448-50-6

• Inchi： 1S/C7H7F3N2O/c8-7(9,10)5(13)4-6-11-2-1-3-12-6/h1-3,5,13H,4H2
• InChI Key： YRWRYHSLIHMODV-UHFFFAOYSA-N
• SMILES： FC(C(CC1N=CC=CN=1)O)(F)F

Computed Properties

• Exact Mass: 192.05104734g/mol
• Monoisotopic Mass: 192.05104734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 46Ų

Additional information on 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol

Introduction to 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol (CAS No: 2228448-50-6)

1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol is a fluorinated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research due to its unique structural properties and potential biological activities. This compound, identified by the chemical abstracts service number CAS No: 2228448-50-6, belongs to a class of molecules that incorporate both fluorine atoms and a pyrimidine ring, which are common motifs in drug discovery. The presence of fluorine atoms in the molecular structure can influence the compound's metabolic stability, lipophilicity, and binding affinity to biological targets, making it a valuable scaffold for developing novel therapeutic agents.

The structure of 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol features a propanol backbone with three fluorine atoms attached to the first carbon atom, creating a highly electronegative environment. This fluorination enhances the compound's reactivity and interactions with biological systems. The pyrimidine ring at the third carbon position introduces additional functional groups that can be further modified to tailor its pharmacological properties. Such structural features make this compound a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of fluorinated pyrimidine derivatives due to their potential applications in oncology, anti-inflammatory drugs, and antimicrobial agents. The biological activity of 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol has been explored in several preclinical studies, where it has shown promise as a modulator of enzyme activity and receptor binding. For instance, research indicates that this compound may interact with kinases and other signaling proteins involved in cell proliferation and survival pathways. Such interactions could make it a valuable tool for developing treatments against diseases like cancer.

One of the most compelling aspects of 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol is its potential for structure-based drug design. The combination of fluorine atoms and the pyrimidine ring provides multiple sites for chemical modification, allowing researchers to fine-tune its pharmacokinetic and pharmacodynamic profiles. Advanced computational methods, such as molecular docking and quantum mechanical calculations, have been employed to predict how this compound might bind to target proteins. These studies have revealed that slight modifications to its structure can significantly enhance its binding affinity and selectivity.

The synthesis of 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol involves multi-step organic reactions that require precise control over reaction conditions. Fluorination techniques play a crucial role in introducing the fluorine atoms into the molecular framework. Researchers have utilized various approaches, including electrochemical fluorination and transition-metal-catalyzed reactions, to achieve high yields and purity. The synthesis process also necessitates careful purification steps to remove any byproducts that could interfere with subsequent biological evaluations.

In terms of pharmacological applications, preliminary studies have suggested that 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol may exhibit anti-inflammatory properties by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators like prostaglandins and leukotrienes. Additionally, the compound's ability to modulate kinase activity has led researchers to explore its potential as an anti-cancer agent. Kinases are enzymes that play critical roles in cell signaling pathways related to tumor growth and metastasis.

The toxicological profile of 1,1,1-trifluoro-3-(pyrimidin-2-yl)propan-2-ol is another area of active investigation. While initial studies suggest that the compound is well-tolerated at moderate doses, further research is needed to assess its long-term safety and potential side effects. Animal models are being used to evaluate its toxicity profile across different organs and systems. These studies will provide critical data for determining whether this compound is suitable for clinical development.

Advances in medicinal chemistry have enabled the development of more sophisticated tools for analyzing the interactions between drugs and biological targets. Techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy have been instrumental in elucidating the binding modes of fluorinated pyrimidine derivatives like 1,1,1-trifluoro-3-(pyrimidin-2-y l)propan -2 -ol. These high-resolution structures provide valuable insights into how small changes in the molecular structure can affect drug efficacy and selectivity.

The integration of computational chemistry with experimental methods has accelerated the discovery process for new drug candidates. Virtual screening techniques allow researchers to rapidly identify promising compounds from large libraries based on their predicted interactions with biological targets. This approach has been particularly effective for exploring novel scaffolds like 1 , 1 , 1 - trifluoro - 3 - ( py rimidin - 2 - yl ) pro pan - 2 - ol , which may exhibit unique pharmacological properties.

Future directions in the study of CAS No: 2228448 -50 -6 include optimizing its synthetic route for scalability and exploring new derivatives with enhanced biological activity. Collaborative efforts between academic researchers and pharmaceutical companies are likely to drive innovation in this field. By leveraging cutting-edge technologies and interdisciplinary approaches , scientists can unlock the full potential of this promising compound.